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Introduction
Creatine monohydrate is a widely studied compound recognized for its crucial role in cellular

energy metabolism.[1] In preclinical research, mouse models are frequently employed to

investigate the therapeutic potential of creatine in a variety of disease models, including

neurodegenerative disorders, muscle dystrophies, and metabolic diseases.[1] Oral gavage is a

standard and precise method for administering exact doses of creatine monohydrate to these

animal models, which ensures consistent and reproducible experimental outcomes.[1] These

application notes provide detailed protocols for the preparation and oral gavage administration

of creatine monohydrate in mice, a summary of relevant quantitative data, and an overview of

the key signaling pathways involved.

Quantitative Data Summary
The following tables summarize key quantitative data related to the oral administration of

creatine monohydrate in mice, compiled from various preclinical studies.

Table 1: Dosage and Administration Parameters for Creatine Monohydrate in Mice via Oral

Gavage
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Parameter Value Species/Strain Duration Reference

Dosage 0.3 mg/kg
MDX and

C57Bl/10 mice
8 weeks [1][2]

5 mg/kg Wobbler mice 4 weeks [1][3]

10 mg/kg Mice Single dose [1]

50 mg/kg Wobbler mice 4 weeks [1][3]

1.3-2 g/kg/day
Guinea pigs,

mice, and rats
2-8 weeks [4]

Vehicle Water
MDX and

C57Bl/10 mice
8 weeks [1]

Purified water

(e.g., Milli-Q) or

0.5%

carboxymethylcel

lulose (CMC) in

water

Mice N/A [1]

Frequency Daily Wobbler mice 4 weeks [1][3]

Mondays,

Wednesdays,

Fridays

MDX and

C57Bl/10 mice
8 weeks [1]

Administration

Volume

10 mL/kg

(recommended

max)

Mice N/A [1][5]

Table 2: Pharmacokinetic Parameters of Creatine Monohydrate in Rodents Following Oral

Administration

Note: Pharmacokinetic data in mice is limited; rat data is provided as a reference.
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Parameter Value Species Dose Reference

Absolute Oral

Bioavailability
53% Rat 10 mg/kg [6][7]

16% Rat 70 mg/kg [6][7]

Time to Peak

Plasma

Concentration

(Tmax)

~1 hour Human 5 g [8]

Increase in

Muscle Creatine

Content

20-40% Human
3-6 g/day for 4-

12 weeks
[8]

Increase in Brain

Creatine Content
5-15% Human

3-6 g/day for 4-

12 weeks
[8]

Experimental Protocols
Protocol 1: Preparation of Creatine Monohydrate
Suspension
Materials:

Creatine Monohydrate powder

Vehicle: Purified water (e.g., Milli-Q) or 0.5% carboxymethylcellulose (CMC) in water

Volumetric flask

Magnetic stirrer and stir bar

Weighing scale

Procedure:

Determine the required concentration: Calculate the concentration of the creatine

monohydrate suspension based on the desired dosage (mg/kg) and the administration
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volume (e.g., 10 mL/kg).

Example Calculation: For a 50 mg/kg dose and a 10 mL/kg administration volume, the

required concentration is 5 mg/mL.[1]

Weigh the creatine monohydrate: Accurately weigh the required amount of creatine

monohydrate powder.

Prepare the vehicle:

If using water, proceed to the next step.

If using 0.5% CMC, prepare the solution by slowly adding CMC powder to water while

stirring vigorously to prevent clumping.[1]

Prepare the suspension:

Place a stir bar in a volumetric flask.

Add a small amount of the vehicle to the flask.

Gradually add the weighed creatine monohydrate powder while the solution is being

stirred.[1]

Continue to add the vehicle to the final desired volume.

Stir the suspension for at least 15-30 minutes to ensure homogeneity. Note that creatine

monohydrate has limited solubility in water at room temperature and will form a

suspension.[1]

Storage: It is recommended to prepare the suspension fresh daily. If storage is necessary,

store the suspension at 2-8°C and ensure it is thoroughly mixed before each use. The

stability of creatine in aqueous solution can decrease over time.[1]

Protocol 2: Oral Gavage Procedure in Mice
Materials:
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Prepared creatine monohydrate suspension

Appropriately sized oral gavage needles (feeding needles): For adult mice (20-30g), 18-20

gauge, 1-1.5 inches in length, with a ball-tip to prevent tissue damage is recommended.[1]

Syringes (1 mL or 3 mL)

Animal scale

70% ethanol for disinfection

Procedure:

Animal Handling and Acclimatization: Acclimatize the mice to handling for several days

before the first gavage session to reduce stress.[1]

Dosage Calculation: Weigh the mouse to determine the precise volume of the creatine

suspension to be administered.

Animal Restraint: Gently but firmly restrain the mouse by scruffing the loose skin on its neck

and back to immobilize the head.[1] The body of the mouse should be supported.

Gavage Needle Insertion:

Ensure the gavage needle is securely attached to the syringe filled with the correct volume

of the creatine suspension.

Hold the mouse in a vertical position.[1]

Gently insert the gavage needle into the diastema (the gap between the incisors and

molars) and advance it along the roof of the mouth towards the esophagus.[1] The needle

should pass smoothly without resistance.

If resistance is met, withdraw the needle and re-insert. Do not force the needle, as this can

cause perforation of the esophagus or trachea.[1]

Administration: Once the needle is in the correct position (the tip should be in the stomach),

slowly depress the syringe plunger to administer the suspension at a steady pace to avoid
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regurgitation.[1]

Post-Procedure Monitoring: After administration, gently remove the gavage needle and

return the mouse to its cage. Monitor the mouse for any signs of distress, such as difficulty

breathing, lethargy, or leakage of the solution from the mouth or nose. Ensure the mouse has

free access to food and water.[1]

Visualizations
Experimental Workflow
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Caption: Experimental workflow for creatine administration in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Evaluation of Creatine Monohydrate Supplementation on the Gastrocnemius Muscle of
Mice with Muscular Dystrophy: A Preliminary Study [mdpi.com]

3. Oral administration of creatine monohydrate retards progression of motor neuron disease
in the wobbler mouse - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b14218668?utm_src=pdf-body-img
https://www.benchchem.com/product/b14218668?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Oral_Gavage_Administration_of_Creatine_Monohydrate_in_Mice.pdf
https://www.mdpi.com/1873-149X/32/1/2
https://www.mdpi.com/1873-149X/32/1/2
https://pubmed.ncbi.nlm.nih.gov/11464954/
https://pubmed.ncbi.nlm.nih.gov/11464954/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14218668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Changes of tissue creatine concentrations upon oral supplementation of creatine-
monohydrate in various animal species - PubMed [pubmed.ncbi.nlm.nih.gov]

5. iacuc.wsu.edu [iacuc.wsu.edu]

6. mspace.lib.umanitoba.ca [mspace.lib.umanitoba.ca]

7. researchgate.net [researchgate.net]

8. Bioavailability, Efficacy, Safety, and Regulatory Status of Creatine and Related
Compounds: A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Protocol for Oral Gavage of Creatinine Monohydrate in
Mice: Application Notes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14218668#protocol-for-oral-gavage-of-creatinine-
monohydrate-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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